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Compound of Interest

Compound Name: Bancroftinone

Cat. No.: B1649305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bancroftinone is a naturally occurring phenolic compound belonging to the class of alkyl-

phenylketones.[1][2][3] It has been identified in various natural sources, including herbs and

spices.[3] This technical guide provides a comprehensive overview of the chemical structure

and known properties of Bancroftinone, laying a foundational understanding for researchers

and professionals in the fields of medicinal chemistry and drug development. While in-depth

biological data remains limited, this document serves as a central repository of its core

chemical information.

Chemical Structure and Identification
The chemical identity of Bancroftinone is well-established through various analytical methods.

Its structure is characterized by a substituted acetophenone core.

Systematic Name (IUPAC): 1-(6-hydroxy-2,4-dimethoxy-3-methylphenyl)ethanone[4]

Synonyms: 2′,4′-dimethoxy-6′-hydroxy-3′-methylacetophenone[4]

Molecular Formula: C₁₁H₁₄O₄[1][4][5]

Molecular Weight: 210.23 g/mol [2][4]
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CAS Registry Number: 14964-98-8[1][4][5]

The structural formula of Bancroftinone is depicted below:

Structural Features:

Aromatic Ring: A benzene ring substituted with multiple functional groups.

Ketone Group: An ethanone (acetyl) group attached to the aromatic ring.

Hydroxyl Group: A phenolic hydroxyl group at position 6' of the phenyl ring.

Methoxy Groups: Two methoxy groups at positions 2' and 4' of the phenyl ring.

Methyl Group: A methyl group at position 3' of the phenyl ring.

Chemical Representations:

SMILES:CC(=O)C1=C(OC)C(C)=C(OC)C=C1O[1]

InChI:InChI=1S/C11H14O4/c1-6-9(14-3)5-8(13)10(7(2)12)11(6)15-4/h5,13H,1-4H3[3]

Physicochemical Properties
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A summary of the key physicochemical properties of Bancroftinone is provided in the table

below.

Property Value Source

Appearance White solid [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate

BioCrick

Synthesis
Detailed experimental protocols for the synthesis of Bancroftinone are not extensively

reported in publicly available literature. However, a general synthetic approach has been

described.

Experimental Protocol: Hydrolysis of a Benzoyloxy Precursor

A described method for the preparation of Bancroftinone involves the hydrolysis of 6-

(benzoyloxy)-2,4-dimethoxy-3-methylacetophenone.[1]

Reactants: 6-(benzoyloxy)-2,4-dimethoxy-3-methylacetophenone, 3 N aqueous-methanolic

potassium hydroxide.[1]

Conditions: The reaction is carried out at room temperature.[1]

Yield: A yield of 75% has been reported for this transformation.[1]

Below is a conceptual workflow for this synthesis.
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6-(benzoyloxy)-2,4-
dimethoxy-3-methylacetophenone

Bancroftinone
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3 N aqueous-methanolic
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A conceptual workflow for the synthesis of Bancroftinone.

Biological Activity and Future Directions
Currently, there is a notable lack of in-depth studies and quantitative data on the specific

biological activities and mechanism of action of Bancroftinone. While it is known to be a

natural product, its pharmacological profile has not been extensively investigated.

The alkyl-phenylketone scaffold is present in numerous biologically active natural products.

Compounds with similar structural features have been reported to possess a range of activities,

including anti-inflammatory, antimicrobial, and antioxidant properties. However, without direct

experimental evidence, the biological role of Bancroftinone remains speculative.

For drug development professionals, Bancroftinone could represent an interesting starting

point for the design and synthesis of novel therapeutic agents. Future research should focus

on:

Screening for Biological Activity: Evaluating Bancroftinone against a wide range of

biological targets to identify potential therapeutic applications.

Mechanism of Action Studies: Elucidating the molecular mechanisms through which

Bancroftinone may exert any identified biological effects.

Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Bancroftinone to

explore how structural modifications impact its activity and to optimize its pharmacological

properties.
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Due to the absence of published data on signaling pathways involving Bancroftinone, a

corresponding diagram cannot be provided at this time. Further research is required to uncover

these potential interactions.

Conclusion
Bancroftinone is a well-characterized natural product from a chemical perspective. This guide

provides a thorough summary of its chemical structure, identification, and a known synthetic

route. The lack of comprehensive biological data highlights a significant gap in the scientific

literature and presents an opportunity for future research to explore the therapeutic potential of

this and related compounds. The information presented here serves as a critical foundation for

scientists and researchers poised to undertake such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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